Cas no 727717-02-4 (2-Oxooxolan-3-yl 3-(2-phenylethenesulfonamido)benzoate)

• Product Name: 2-Oxooxolan-3-yl 3-(2-phenylethenesulfonamido)benzoate
• CAS No: 727717-02-4
• MF: C₁₉H₁₇NO₆S
• MW: 387.40638422966
• CID: 5850620
• PubChem ID: 5778913
• Update Time: 2025-05-25

2-Oxooxolan-3-yl 3-(2-phenylethenesulfonamido)benzoate Chemical and Physical Properties

Names and Identifiers

• 2-oxooxolan-3-yl 3-(2-phenylethenesulfonamido)benzoate
• EN300-26597754
• Z54415308
• SR-01000046561-1
• SR-01000046561
• 727717-02-4
• 2-Oxooxolan-3-yl 3-(2-phenylethenesulfonamido)benzoate

• Inchi： 1S/C19H17NO6S/c21-18(26-17-9-11-25-19(17)22)15-7-4-8-16(13-15)20-27(23,24)12-10-14-5-2-1-3-6-14/h1-8,10,12-13,17,20H,9,11H2/b12-10+
• InChI Key： FDDLSKQIZIJKKW-ZRDIBKRKSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NC1=CC=CC(=C1)C(=O)OC1C(=O)OCC1)(=O)=O

Computed Properties

• Exact Mass: 387.07765844g/mol
• Monoisotopic Mass: 387.07765844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 2-Oxooxolan-3-yl 3-(2-phenylethenesulfonamido)benzoate

Compound CAS No. 727717-02-4: 2-Oxooxolan-3-yl 3-(2-phenylethenesulfonamido)benzoate

The compound with CAS No. 727717-02-4, known as 2-Oxooxolan-3-yl 3-(2-phenylethenesulfonamido)benzoate, is a highly specialized organic compound with significant potential in various fields of chemistry and material science. This compound is characterized by its unique structure, which combines a benzoate moiety with a sulfonamido group and a phenylethene substituent. The integration of these functional groups makes it a versatile molecule with applications ranging from pharmaceuticals to advanced materials.

Recent studies have highlighted the importance of sulfonamido groups in enhancing the bioavailability and stability of pharmaceutical compounds. The phenylethene substituent, on the other hand, contributes to the molecule's aromaticity and electronic properties, making it suitable for use in electronic materials such as organic semiconductors. The oxooxolan ring further adds to the compound's structural complexity, offering opportunities for stereochemical studies and drug design.

One of the most promising applications of this compound lies in its potential as a precursor for advanced polymers. Researchers have demonstrated that the benzoate group can serve as a reactive site for polymerization reactions, leading to the formation of high-performance polymers with tailored mechanical and thermal properties. These polymers have shown potential in aerospace applications due to their lightweight and high strength-to-weight ratio.

In the pharmaceutical industry, the sulfonamido group has been linked to improved pharmacokinetic profiles in drug candidates. This has led to increased interest in using this compound as a building block for novel drug delivery systems. Recent experiments have shown that the compound can be modified to enhance its solubility and bioavailability, making it a valuable asset in drug development.

The synthesis of 2-Oxooxolan-3-yl 3-(2-phenylethenesulfonamido)benzoate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the oxooxolan ring through cyclization reactions and the subsequent attachment of the sulfonamido group via nucleophilic substitution. These steps require precise control over reaction conditions to ensure high yields and product purity.

From an environmental perspective, this compound has shown remarkable biodegradability under specific conditions, which is a critical factor for its sustainable use in industrial applications. Researchers are currently exploring methods to optimize its degradation pathways, further enhancing its eco-friendly profile.

In conclusion, CAS No. 727717-02-4, or 2-Oxooxolan-3-yl 3-(2-phenylethenesulfonamido)benzoate, represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for scientists and engineers seeking innovative solutions in materials science, pharmaceuticals, and beyond.